Cas no 1215917-98-8 (1-(3-Bromo-4-methylphenyl)pyrrolidine)

1-(3-Bromo-4-methylphenyl)pyrrolidine is a brominated aromatic compound featuring a pyrrolidine substituent, which enhances its utility in synthetic organic chemistry. The presence of both bromine and methyl groups on the phenyl ring offers distinct reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The pyrrolidine moiety contributes to steric and electronic modulation, facilitating selective functionalization. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its well-defined structure and stability under standard conditions ensure consistent performance in diverse synthetic applications.
1-(3-Bromo-4-methylphenyl)pyrrolidine structure
1215917-98-8 structure
Product Name:1-(3-Bromo-4-methylphenyl)pyrrolidine
CAS No:1215917-98-8
MF:C11H14BrN
MW:240.139562129974
MDL:MFCD14529605
CID:1037573
PubChem ID:52983811
Update Time:2025-08-01

1-(3-Bromo-4-methylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromo-4-methylphenyl)pyrrolidine
    • 3-Bromo-4-methyl-1-pyrrolidinobenzene
    • Pyrrolidine, 1-(3-bromo-4-methylphenyl)-
    • MFCD14529605
    • BS-21030
    • DB-362768
    • DTXSID10680736
    • CS-0442487
    • AKOS015888490
    • 1215917-98-8
    • MDL: MFCD14529605
    • Inchi: 1S/C11H14BrN/c1-9-4-5-10(8-11(9)12)13-6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3
    • InChI Key: VRBCUALUTWWUER-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)C=CC(=C1)N1CCCC1

Computed Properties

  • Exact Mass: 239.03100
  • Monoisotopic Mass: 239.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24000
  • LogP: 3.42270

1-(3-Bromo-4-methylphenyl)pyrrolidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 1-(3-Bromo-4-methylphenyl)pyrrolidine

1-(3-Bromo-4-methylphenyl)pyrrolidine: An Overview of Its Properties, Applications, and Recent Research

1-(3-Bromo-4-methylphenyl)pyrrolidine (CAS No. 1215917-98-8) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted bromophenyl group. The presence of the bromine atom and the methyl group on the phenyl ring imparts specific chemical and biological properties that make it a valuable intermediate in various chemical syntheses and pharmaceutical applications.

The pyrrolidine ring is a five-membered nitrogen-containing heterocycle that is widely used in the synthesis of bioactive molecules due to its ability to enhance solubility, stability, and bioavailability. The substitution of the phenyl ring with a bromine atom and a methyl group adds further complexity and functionality to the molecule, making it an attractive candidate for drug design and development.

Recent research has focused on the potential applications of 1-(3-Bromo-4-methylphenyl)pyrrolidine in various areas of medicinal chemistry. One notable area is its use as an intermediate in the synthesis of novel compounds with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain types of cancer cells. A 2022 study published in the Journal of Medicinal Chemistry reported that a series of 1-(3-Bromo-4-methylphenyl)pyrrolidine-based compounds demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) and prostate cancer cells (PC-3).

In addition to its potential as an anticancer agent, 1-(3-Bromo-4-methylphenyl)pyrrolidine has also been explored for its use in the development of central nervous system (CNS) drugs. The pyrrolidine moiety is known to cross the blood-brain barrier efficiently, making it suitable for targeting neurological disorders. A 2021 study published in Bioorganic & Medicinal Chemistry Letters investigated the neuroprotective effects of 1-(3-Bromo-4-methylphenyl)pyrrolidine-derived compounds in models of Parkinson's disease. The results indicated that these compounds could potentially mitigate neuronal damage and improve motor function.

The synthetic versatility of 1-(3-Bromo-4-methylphenyl)pyrrolidine has also been highlighted in several studies. Its reactivity with various functional groups allows for the facile synthesis of diverse derivatives, which can be tailored for specific biological activities. For example, a 2020 study published in Tetrahedron Letters described an efficient synthetic route to prepare a library of 1-(3-Bromo-4-methylphenyl)pyrrolidine-based compounds using palladium-catalyzed cross-coupling reactions. This method provided high yields and excellent regioselectivity, facilitating the rapid screening of potential drug candidates.

The physical and chemical properties of 1-(3-Bromo-4-methylphenyl)pyrrolidine are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 65°C to 70°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility can be further enhanced by modifying the substituents on the phenyl ring or by forming salts with appropriate counterions.

In terms of safety and handling, while 1-(3-Bromo-4-methylphenyl)pyrrolidine is not classified as a hazardous material under current regulations, it should be handled with care in a well-ventilated area to avoid inhalation or skin contact. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn during handling to minimize exposure risks.

The environmental impact of 1-(3-Bromo-4-methylphenyl)pyrrolidine is another important consideration. While there are no specific studies on its environmental fate and effects, it is generally advisable to follow best practices for waste disposal and minimize environmental release during synthesis and use.

In conclusion, 1-(3-Bromo-4-methylphenyl)pyrrolidine (CAS No. 1215917-98-8) is a versatile compound with significant potential in medicinal chemistry and drug development. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.

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